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Compound of Interest

Compound Name: Titralac

Cat. No.: B12656636

Titralac, an antacid composed of calcium carbonate and glycine, requires proper disposal
procedures to ensure laboratory safety and environmental compliance. While generally not
classified as hazardous waste, adherence to established protocols is essential for responsible
chemical management in research and drug development settings.

Disposal Procedures for Titralac

The recommended disposal method for Titralac is to send it to a licensed waste disposal
facility.[1] Unused or expired tablets should be collected in a designated waste container. For
spills, the material should be collected to prevent it from becoming airborne.[1]

Step-by-Step Disposal Protocol:

» Collection: Place waste Titralac tablets or collected spill material into a designated, clearly
labeled, and sealed waste container.

» Storage: Store the waste container in a secure area, accessible only to authorized
personnel, away from incompatible materials such as strong acids.[2]

e Engage a Licensed Waste Disposal Service: Contact your institution's Environmental Health
and Safety (EHS) department or a certified chemical waste disposal contractor to arrange for
pickup and disposal.[3] Provide the service with the Safety Data Sheet (SDS) for Titralac.
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» Alternative Disposal: As an alternative, Titralac can be disposed of in a sanitary landfill or
incinerated in an industrial or commercial facility.[1]

Disposal of Components: Calcium Carbonate and
Glycine

While Titralac itself is the primary subject, understanding the disposal of its components,
calcium carbonate and glycine, provides further context for its handling.

e Calcium Carbonate: This compound is not considered hazardous waste.[2][3] However, it is
recommended to consult with local, state, and federal regulations for proper disposal.[1][3]
Disposal in a sanitary landfill is a common practice.[1] It is important to avoid disposing of it
down the drain as it can react with water and air to form compounds that may harm the
environment.[4]

e Glycine: Glycine is also generally considered non-hazardous.[5][6] For disposal, it is
recommended to offer surplus and non-recyclable solutions to a licensed disposal company.

[6][7]

Safety Precautions and Personal Protective
Equipment (PPE)

When handling Titralac or its components for disposal, it is crucial to follow standard laboratory
safety protocols.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b12656636?utm_src=pdf-body
https://www.rshughes.com/images/products/docs/GgHI93QQrfA4rRzUFbavGg.pdf
https://www.benchchem.com/product/b12656636?utm_src=pdf-body
https://www.nj.gov/health/eoh/rtkweb/documents/fs/4001.pdf
https://www.fishersci.ca/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-c/S25220C.pdf
https://www.rshughes.com/images/products/docs/GgHI93QQrfA4rRzUFbavGg.pdf
https://www.fishersci.ca/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-c/S25220C.pdf
https://www.rshughes.com/images/products/docs/GgHI93QQrfA4rRzUFbavGg.pdf
https://collectandrecycle.com/chemical-waste-disposal/calcium-carbonate/
https://www.flinnsci.com/sds_374-glycine/sds_374/
https://www.cdhfinechemical.com/images/product/msds/214_2127591616_glycine-CASNO-56-40-6-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/214_2127591616_glycine-CASNO-56-40-6-MSDS.pdf
https://www.geneseo.edu/sites/default/files/users/247/Glycine.pdf
https://www.benchchem.com/product/b12656636?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12656636?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Precaution/PPE

Recommendation

Personal Protective Equipment

Wear appropriate PPE, including chemical-
resistant gloves (e.g., nitrile), safety goggles
with side shields, and a lab coat.[8]

Handle in a well-ventilated area. A chemical

Ventilation fume hood is recommended if there is a risk of
dust or aerosol generation.[8]
Avoid contact with skin, eyes, and clothing. Do
] not eat, drink, or smoke in areas where the
Handling

chemical is handled. Wash hands thoroughly

after handling.[8]

Logical Workflow for Titralac Disposal

The following diagram illustrates the decision-making process for the proper disposal of

Titralac in a laboratory setting.
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Caption: Logical workflow for the proper disposal of Titralac waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Titralac: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12656636#titralac-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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